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Compound of Interest

Compound Name: 2-Iodo-3-nitrobenzamide

CAS No.: 189125-09-5

Cat. No.: B3048981

Get Quote

CAS: 189125-09-5
Executive Summary & Chemical Identity[1]
2-Iodo-3-nitrobenzamide is a specialized halogenated nitro-aromatic building block used

primarily in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other

heterocyclic pharmaceutical candidates.

Unlike its more famous regioisomer Iniparib (4-iodo-3-nitrobenzamide), the 2-iodo isomer

presents unique steric challenges due to the placement of the large iodine atom at the ortho

position relative to the amide group, sandwiched next to the nitro group at the meta position.

This "crowded" motif significantly alters its reactivity profile and handling requirements

compared to standard benzamides.
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Property Data

Chemical Name 2-Iodo-3-nitrobenzamide

CAS Number 189125-09-5

Molecular Formula C₇H₅IN₂O₃

Molecular Weight 292.03 g/mol

Appearance Pale yellow to beige solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

MeOH; insoluble in water.

Key Reactivity
Pd-catalyzed cross-coupling

(Suzuki/Sonogashira); Nitro-group reduction.

Hazard Identification & GHS Classification
Note: This data represents a composite of safety profiles for halogenated nitrobenzamides.

Always consult the specific vendor SDS (e.g., BLDpharm, Apollo Scientific) for lot-specific

compliance.

GHS Label Elements
Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[2][3]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[2][3]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[2][3]
H335
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Critical Safety Analysis (Expert Insight)
Energetic Potential: While benzamides are generally stable, the presence of a nitro group (-

NO₂) introduces a potential for rapid decomposition under high heat. Do not subject this

compound to temperatures >150°C without Differential Scanning Calorimetry (DSC)

validation.

Iodine Labillity: The C-I bond is photosensitive. Prolonged exposure to ambient light can lead

to the liberation of iodine radicals (

), causing the solid to darken and degrade.

Dust Explosion Risk: As a fine organic powder, high concentrations in air can form explosive

dust clouds. Ground all equipment during transfer.

Storage & Stability Protocol
To maintain the integrity of the C-I bond and prevent hydrolysis of the amide, strict adherence

to the following storage protocol is required.

Storage Decision Matrix (DOT Visualization)
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Received 2-Iodo-3-nitrobenzamide

Inspect Seal Integrity

Long-Term Storage (>1 Week) Active Use (<1 Week)

Store at 2-8°C (Refrigerate) Inert Atmosphere (Argon/N2) Store in Desiccator
(Hygroscopic Prevention)

Protect from Light (Amber Vial)

Click to download full resolution via product page

Figure 1: Decision matrix for preserving chemical integrity based on usage frequency.

Synthetic Utility & Handling Protocols
The "Ortho-Effect" Challenge
In 2-iodo-3-nitrobenzamide, the iodine atom at position 2 is sterically crowded by the amide

(pos 1) and nitro (pos 3) groups.

Implication: Standard Palladium-catalyzed couplings (Suzuki-Miyaura) may be sluggish

compared to the 4-iodo isomer.

Solution: Use active catalyst systems (e.g., Pd(dppf)Cl₂ or XPhos Pd G2) and higher boiling

solvents (Dioxane) to overcome the rotational barrier.
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Protocol: Safe Reductive Cyclization (Benzimidazole
Synthesis)
A common application is reducing the nitro group to an amine, followed by cyclization with the

amide to form benzimidazole scaffolds.

Safety Prerequisite:

Perform in a fume hood (Face velocity > 100 fpm).

PPE: Nitrile gloves (0.11 mm min thickness), safety glasses with side shields, lab coat.

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 eq of 2-iodo-3-nitrobenzamide in MeOH/THF (1:1).

Reduction (Fe/NH₄Cl method):

Why: Avoids catalytic hydrogenation (H₂/Pd-C) which might accidentally cleave the C-I

bond (dehalogenation).

Add 5.0 eq Iron powder (Fe) and 5.0 eq Ammonium Chloride (NH₄Cl).

Heat to 60°C. Monitor by LCMS.

Workup:

Filter through a Celite pad to remove iron residues.

Caution: The iron waste is pyrophoric when dry. Keep wet and dispose of in a dedicated

solid waste container.

Purification: Evaporate solvent. Recrystallize from Ethanol.

Synthetic Pathway Visualization
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Figure 2: Divergent synthetic pathways. Note that Fe/NH4Cl is preferred over H2/Pd to

preserve the Iodine handle.

Emergency Response Procedures
Scenario Immediate Action Technical Rationale

Eye Contact
Rinse with water for 15 mins.

Lift eyelids.

Nitro-aromatics are severe

irritants; pH neutral saline is

preferred if available.

Skin Contact
Wash with soap and water.[1]

[2][4][5] Do not use ethanol.

Ethanol can increase skin

permeability, enhancing

absorption of the nitro

compound.

Spill (Solid)
Dampen with water, then

sweep.

Prevents dust formation

(inhalation hazard).[1][2][3][4]

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Risk of aspiration pneumonia

and further esophageal

damage.

SDS Source & Verification
Since this is a specialized research chemical, a generic "download" link often fails. You must

generate the SDS dynamically from the vendor's database using the CAS number.

Verified Vendor Sources (Search by CAS: 189125-09-5):

BLDpharm: - Primary source for this specific isomer.
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Combi-Blocks: Often stocks regioisomers of Iniparib.

PubChem: - For physical property verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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